9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)-
9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)-
Ricinoleic acid is a naturally occurring 12-hydroxy fatty acid. It constitutes about 90% of the fatty acids in castor oil. Ricinoleic acid can serve as a substrate for the synthesis of conjugated linoleic acids. It is considered safe and non-toxic as a food constituent in humans, up to a daily intake of 2.5 grams per day. In high doses, castor oil has a laxative effect. Ricinoleic acid methyl ester is a neutral, more lipophilic form of the free acid that can be used as an analytical standard for ricinoleic acid.
Brand Name:
Vulcanchem
CAS No.:
141-24-2
VCID:
VC0110599
InChI:
InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h10,13,18,20H,3-9,11-12,14-17H2,1-2H3/t18-/m1/s1
SMILES:
CCCCCCC(CC=CCCCCCCCC(=O)OC)O
Molecular Formula:
C19H36O3
Molecular Weight:
312.5 g/mol
9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)-
CAS No.: 141-24-2
Reference Standards
VCID: VC0110599
Molecular Formula: C19H36O3
Molecular Weight: 312.5 g/mol
CAS No. | 141-24-2 |
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Product Name | 9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)- |
Molecular Formula | C19H36O3 |
Molecular Weight | 312.5 g/mol |
IUPAC Name | methyl (12R)-12-hydroxyoctadec-9-enoate |
Standard InChI | InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h10,13,18,20H,3-9,11-12,14-17H2,1-2H3/t18-/m1/s1 |
Standard InChIKey | XKGDWZQXVZSXAO-ADYSOMBNSA-N |
Isomeric SMILES | CCCCCC[C@H](C/C=C\CCCCCCCC(=O)OC)O |
SMILES | CCCCCCC(CC=CCCCCCCCC(=O)OC)O |
Canonical SMILES | CCCCCCC(CC=CCCCCCCCC(=O)OC)O |
Appearance | Assay:>98%A solution in ethanol |
Colorform | Colorless liquid |
Density | 0.9236 at 22 °C/4 °C |
Melting Point | Freezing point: -4.5 °C |
Physical Description | Liquid |
Description | Ricinoleic acid is a naturally occurring 12-hydroxy fatty acid. It constitutes about 90% of the fatty acids in castor oil. Ricinoleic acid can serve as a substrate for the synthesis of conjugated linoleic acids. It is considered safe and non-toxic as a food constituent in humans, up to a daily intake of 2.5 grams per day. In high doses, castor oil has a laxative effect. Ricinoleic acid methyl ester is a neutral, more lipophilic form of the free acid that can be used as an analytical standard for ricinoleic acid. |
Solubility | Soluble in alcohol, ether In water, 9.87X10-2 mg/L at 25 °C (est) |
Synonyms | [R-(Z)]-12-Hydroxy-9-Octadecenoic Acid Methyl Ester; Ricinoleic Acid Methyl Ester; _x000B_Edenor Me-Ri 90; Flexricin P 1; K-PON 180; K-PON 180HP; Methyl (R)-Ricinoleate;_x000B_Methyl 12-D-hydroxy-9-cis-octadecenoate; Methyl cis-(R)-12-hydroxyoctadec-9-enoate; Me |
Vapor Pressure | 6.85X10-8 mm Hg at 25 °C (est) |
PubChem Compound | 219669 |
Last Modified | Nov 11 2021 |
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